Cas no 31767-20-1 (1-Butyl-5-methyl-1-bora-2,6-dioxacyclohexan-3-one)

• Product name: 1-Butyl-5-methyl-1-bora-2,6-dioxacyclohexan-3-one
• CAS No: 31767-20-1
• MF: C₈H₁₅BO₃
• MW: 170.013902902603
• CID: 2664630

1-Butyl-5-methyl-1-bora-2,6-dioxacyclohexan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-5-methyl-1-bora-2,6-dioxacyclohexan-3-one
• 3-Hydroxybutyric acid cyclic butaneboronate
• WGOOHZHIMJLZBJ-UHFFFAOYSA-N
• Butyric acid, 3-hydroxy-, monoanhydride with 1-butaneboronic acid, cyclic ester
• 2-Butyl-6-methyl-1,3,2-dioxaborinan-4-one #

• Inchi： 1S/C8H15BO3/c1-3-4-5-9-11-7(2)6-8(10)12-9/h7H,3-6H2,1-2H3
• InChI Key： WGOOHZHIMJLZBJ-UHFFFAOYSA-N
• SMILES： O1B(CCCC)OC(CC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 35.5